![molecular formula C13H18O4 B1279760 2,2-diethoxyethyl Benzoate CAS No. 64904-47-8](/img/structure/B1279760.png)
2,2-diethoxyethyl Benzoate
Overview
Description
2,2-diethoxyethyl Benzoate is a useful research compound. Its molecular formula is C13H18O4 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alkenylphosphonates and Horner-Wadsworth-Emmons Reaction
- Study : Methyl 2-[(diethoxyphosphoryl)methyl]benzoate was reacted with aldehydes to produce alkenylphosphonates and 1,2-disubstituted E-alkenes. This demonstrates the compound's potential in organic synthesis reactions (Baird et al., 2011).
Glycosyltransferase Activity in Plants
- Study : Investigating the glycosylation of benzoates in plants, including the activity of glycosyltransferases towards various benzoates, reveals the role of these compounds in plant metabolism and their potential in biotechnological applications (Lim et al., 2002).
Synthesis of Oligoribonucleotides
- Study : The selective benzoylation of ribonucleosides and its role in the synthesis of oligoribonucleotides and DNA-RNA mixtures indicates the compound's utility in nucleic acid research and potential therapeutic applications (Kempe et al., 1982).
Asymmetrization in Organic Synthesis
- Study : The use of 2,2-disubstituted 1,3-propanediols with 1-ethoxyvinyl esters, including benzoate, for asymmetrization shows the compound's relevance in creating chiral centers in organic synthesis (Akai et al., 1997).
Copper(II) Complexes and Catalytic Activities
- Study : The formation of Cu(II) complexes with aminoalcohol and benzoate ligands, their structures, magnetism, and catalytic activities highlights the compound's utility in coordination chemistry and potential industrial applications (Sama et al., 2017).
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2,2-diethoxyethyl benzoate are currently unknown . Given its structural similarity to benzoic acid, it may be involved in similar pathways, such as those related to metabolism and detoxification.
Pharmacokinetics
Its LogP value, a measure of lipophilicity, is estimated to be 2.20 , suggesting that it may have good membrane permeability. This could potentially impact its bioavailability and distribution within the body.
Properties
IUPAC Name |
2,2-diethoxyethyl benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O4/c1-3-15-12(16-4-2)10-17-13(14)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFKKHAZEIWDXRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(COC(=O)C1=CC=CC=C1)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50473583 | |
Record name | 2,2-diethoxyethyl Benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50473583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64904-47-8 | |
Record name | 2,2-diethoxyethyl Benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50473583 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.